N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)cyclohexanecarboxamide hydrochloride

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)cyclohexanecarboxamide;hydrochloride
• InChI: InChI=1S/C23H33N3O3S.ClH/c1-2-29-19-10-6-11-20-21(19)24-23(30-20)26(22(27)18-8-4-3-5-9-18)13-7-12-25-14-16-28-17-15-25;/h6,10-11,18H,2-5,7-9,12-17H2,1H3;1H
• InChI Key: IXYKWEFBRCNDJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4CCCCC4.Cl
• Molecular Formula: C23H34ClN3O3S
• Molecular Weight: 468.1 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C23H34ClN3O3S and its molecular weight is 468.05. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)cyclohexanecarboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)cyclohexanecarboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

• Research on the synthesis of compounds with similar structures has shown that they can exhibit significant inhibitory activity against cancer cell lines. For example, compounds like N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides have been synthesized and evaluated for their cytotoxic and antimicrobial activities, demonstrating significant cytotoxicity against various cancer cell lines (Nam et al., 2010).

Antimicrobial Properties

• Similarly structured molecules have been synthesized and tested for their antimicrobial properties. Studies have found that some derivatives exhibit moderate inhibitory effects on the growth of Staphylococcus aureus and certain fungi, indicating potential uses in developing antimicrobial agents (Nam et al., 2010).

Drug Synthesis and Evaluation

• The process of synthesizing molecules with complex structures, including those with morpholine and thiazole components, is crucial in the development of new therapeutic agents. For example, the synthesis of benzothiazole derivatives for evaluating their biological activities is a common approach in medicinal chemistry research, providing a basis for further investigation into their pharmacological properties (Kato et al., 1992).